Cas no 56436-24-9 (N-(2-Methoxyethyl)-2-nitroaniline)

• Product Name: N-(2-Methoxyethyl)-2-nitroaniline
• CAS No: 56436-24-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2116833
• Update Time: 2025-05-23

N-(2-Methoxyethyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-nitroBenzenamine
• N-(2-Methoxyethyl)-2-nitroaniline
• SRNWVPIMZLTPPJ-UHFFFAOYSA-N
• N-(2-Methoxy)ethyl-2-nitroaniline
• 2-(2-methoxyethylamino)nitrobenzene
• N-(2-rnethoxyethyl)-2-nitroaniline

• Inchi： 1S/C9H12N2O3/c1-14-7-6-10-8-4-2-3-5-9(8)11(12)13/h2-5,10H,6-7H2,1H3
• InChI Key： SRNWVPIMZLTPPJ-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 2
• Topological Polar Surface Area: 67.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(2-Methoxyethyl)-2-nitroaniline

Professional Introduction to N-(2-Methoxyethyl)-2-nitroaniline (CAS No. 56436-24-9)

N-(2-Methoxyethyl)-2-nitroaniline, with the chemical identifier CAS No. 56436-24-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a nitro group and an ethoxy-methyl chain, exhibits unique chemical properties that make it valuable in various research applications. The structural characteristics of N-(2-Methoxyethyl)-2-nitroaniline contribute to its versatility, enabling its use as an intermediate in the synthesis of more complex molecules.

The nitro group in the molecular structure of N-(2-Methoxyethyl)-2-nitroaniline plays a crucial role in its reactivity. Nitro compounds are well-known for their participation in nucleophilic aromatic substitution reactions, which are fundamental in organic synthesis. This reactivity allows for the introduction of diverse functional groups, making N-(2-Methoxyethyl)-2-nitroaniline a valuable building block in the development of new pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the application of nitroaromatic compounds like N-(2-Methoxyethyl)-2-nitroaniline in medicinal chemistry. The nitro group can be selectively reduced to an amine, providing a pathway to synthesize pharmacologically active amines. This transformation is particularly useful in the development of drugs targeting neurological disorders, where amine-based molecules often exhibit therapeutic efficacy.

One of the most compelling aspects of N-(2-Methoxyethyl)-2-nitroaniline is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are essential motifs in many biologically active molecules, and their synthesis often requires specialized intermediates. The ethoxy-methyl side chain in N-(2-Methoxyethyl)-2-nitroaniline provides a handle for further functionalization, enabling chemists to construct intricate molecular frameworks.

The pharmaceutical industry has increasingly leveraged N-(2-Methoxyethyl)-2-nitroaniline in the discovery and development of novel therapeutic agents. Its structural features allow for modifications that can fine-tune biological activity, solubility, and metabolic stability. For instance, derivatives of N-(2-Methoxyethyl)-2-nitroaniline have been explored as potential treatments for inflammatory diseases, where the ability to modulate immune responses is crucial.

Recent advancements in synthetic methodologies have further enhanced the utility of N-(2-Methoxyethyl)-2-nitroaniline. Catalytic hydrogenation techniques have improved the efficiency of converting nitro groups to amines, reducing reaction times and improving yields. These innovations have made it more feasible to incorporate N-(2-Methoxyethyl)-2-nitroaniline into large-scale synthetic processes.

The agrochemical sector has also benefited from the use of N-(2-Methoxyethyl)-2-nitroaniline. Its derivatives have been investigated as potential herbicides and pesticides due to their ability to interact with biological targets in plants and pests. By modifying the structure of N-(2-Methoxyethyl)-2-nitroaniline, researchers can develop compounds with enhanced efficacy and reduced environmental impact.

In conclusion, N-(2-Methoxyethyl)-2-nitroaniline (CAS No. 56436-24-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in drug discovery and material science is likely to grow even further.